Cas no 159968-52-2 (3,5-diallyl-2-hydroxy-benzaldehyde)

• Product name: 3,5-diallyl-2-hydroxy-benzaldehyde
• CAS No: 159968-52-2
• MF: C₁₃H₁₄O₂
• MW: 202.24906
• CID: 1338983
• PubChem ID: 44543713

3,5-diallyl-2-hydroxy-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-diallyl-2-hydroxy-benzaldehyde
• LogP
• 4-(1,4-diazepan-1-ylmethyl)benzenesulfonamide
• DTXSID40659293
• DB-294522
• 4-[(1,4-Diazepan-1-yl)methyl]benzene-1-sulfonamide
• 159968-52-2

• Inchi： InChI=1S/C12H19N3O2S/c13-18(16,17)12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15/h2-5,14H,1,6-10H2,(H2,13,16,17)
• InChI Key： FQMAIALCZUIJHZ-UHFFFAOYSA-N
• SMILES： C1CNCCN(C1)CC2=CC=C(C=C2)S(=O)(=O)N

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 269.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų
• XLogP3: 0

Experimental Properties

• PSA: 37.3